Cas no 77133-35-8 (1-Hexadecyl-2-acetyl-sn-glycerol)

• Product Name: 1-Hexadecyl-2-acetyl-sn-glycerol
• CAS No: 77133-35-8
• MF: C₂₁H₄₂O₄
• MW: 358.555787563324
• CID: 548965
• PubChem ID: 11024766
• Update Time: 2025-10-29

1-Hexadecyl-2-acetyl-sn-glycerol Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol,3-(hexadecyloxy)-, 2-acetate, (2S)-
• 1-O-hexadecyl-2-acetyl-sn-glycerol (HAG)
• 1-Hexadecyl-2-acetyl-sn-glycerol
• 1-O-HEXADECYL-2-O-ACETYL-SN-GLYCEROL
• Hexadecyl Acetyl Glycerol
• 1-hexadecyl-2-acetoyl-sn-glycerol
• 1-O-hexadecyl-2-acetoyl-sn-glycerol
• 1-O-hexadecyl-2-acetyl-sn-glycerol
• 1-O-hexadecyl-2-O-acetylglycerol
• 1-O-hexadecyl-2-O-acetyl-Sn glycerol
• 2-O-Acetyl-3-O-hexadecyl-sn-glycerol
• C16-02:0 DG
• HAG
• DTXSID301344228
• 1-HEXADECYL-2-O-ACETYL-GLYCEROL
• Q27145645
• C16-02:0 DG, 1-O-hexadecyl-2-acetyl-sn-glycerol (HAG), chloroform
• SR-01000946545
• 77133-35-8
• [(2S)-1-hexadecoxy-3-hydroxypropan-2-yl] acetate
• HMS3648P22
• SCHEMBL1009136
• (2S)-1-(hexadecyloxy)-3-hydroxypropan-2-yl acetate
• DG(O-16:0/2:0/0:0)
• CDA13335
• (S)-1-(Hexadecyloxy)-3-hydroxypropan-2-yl acetate
• C16-02:0 DG, 1-O-hexadecyl-2-acetyl-sn-glycerol (HAG), powder
• CHEBI:75936
• SR-01000946545-1
• 1-O-palmityl-2-acetyl-sn-glycerol
• CS-0031671
• HY-W019868

• MDL： MFCD00065893
• Inchi： 1S/C21H42O4/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-24-19-21(18-22)25-20(2)23/h21-22H,3-19H2,1-2H3/t21-/m0/s1
• InChI Key： QTEHGUUSIIWOOW-NRFANRHFSA-N
• SMILES： O(C[C@H](CO)OC(C)=O)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 358.30800
• Monoisotopic Mass: 358.308
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 20
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8A^2
• XLogP3: 7.1

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 458.3±25.0 °C at 760 mmHg
• Flash Point: 143.9±16.7 °C
• PSA: 55.76000
• LogP: 5.40830
• Color/Form: 1 mg/mL (878118C-5mg)
• Vapor Pressure: 0.0±2.5 mmHg at 25°C

1-Hexadecyl-2-acetyl-sn-glycerol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1888 6.1 / PGIII
• Safety Instruction： H303+H313+H333
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Diradylglycerols 1-alkyl,2-acylglycerols

Additional information on 1-Hexadecyl-2-acetyl-sn-glycerol

Recent Advances in the Study of 1-Hexadecyl-2-acetyl-sn-glycerol (CAS: 77133-35-8) in Chemical Biology and Medicine

The compound 1-Hexadecyl-2-acetyl-sn-glycerol (CAS: 77133-35-8) has garnered significant attention in recent years due to its potential applications in chemical biology and medicine. This synthetic glycerolipid, structurally analogous to platelet-activating factor (PAF), has been the subject of numerous studies exploring its biochemical properties, signaling pathways, and therapeutic potential. Recent research has particularly focused on its role in modulating cellular responses, inflammation, and cancer progression, making it a promising candidate for drug development and biomedical applications.

One of the key findings in recent studies is the compound's ability to influence phospholipid metabolism and cell signaling. Researchers have demonstrated that 1-Hexadecyl-2-acetyl-sn-glycerol can act as a potent agonist or antagonist in various signaling cascades, depending on the cellular context. For instance, its interaction with PAF receptors has been shown to modulate immune responses, suggesting potential applications in treating inflammatory diseases. Additionally, its role in activating protein kinase C (PKC) isoforms has opened new avenues for understanding cancer cell proliferation and apoptosis.

In the context of cancer research, recent investigations have highlighted the compound's dual role in tumorigenesis. While some studies indicate that 1-Hexadecyl-2-acetyl-sn-glycerol may promote tumor growth by activating oncogenic pathways, others suggest its potential as an anti-cancer agent when used in specific concentrations or in combination with other therapeutics. This duality underscores the need for further mechanistic studies to elucidate its precise effects on different cancer types and stages.

Another area of active research is the development of novel delivery systems for 1-Hexadecyl-2-acetyl-sn-glycerol to enhance its bioavailability and therapeutic efficacy. Recent advancements in nanotechnology have enabled the encapsulation of this compound in liposomal or polymeric nanoparticles, improving its stability and targeted delivery to diseased tissues. These innovations are particularly relevant for its potential use in treating neurological disorders, where the blood-brain barrier poses a significant challenge for drug delivery.

Despite these promising developments, challenges remain in translating the research findings into clinical applications. Issues such as off-target effects, optimal dosing, and long-term safety profiles need to be addressed through rigorous preclinical and clinical studies. Nevertheless, the growing body of evidence supporting the biological activities of 1-Hexadecyl-2-acetyl-sn-glycerol positions it as a compound of significant interest in the field of chemical biology and medicine.

In conclusion, recent studies on 1-Hexadecyl-2-acetyl-sn-glycerol (CAS: 77133-35-8) have expanded our understanding of its multifaceted roles in cellular signaling, inflammation, and cancer. While further research is needed to fully harness its therapeutic potential, the current findings provide a solid foundation for future investigations and drug development efforts in this exciting area of chemical biology.